Cas no 1806978-55-1 (2-Chloro-4-(difluoromethyl)-5-fluoropyridine-3-carboxaldehyde)

• Product Name: 2-Chloro-4-(difluoromethyl)-5-fluoropyridine-3-carboxaldehyde
• CAS No: 1806978-55-1
• MF: C₇H₃ClF₃NO
• MW: 209.553031206131
• CID: 4865882
• Update Time: 2025-10-29

2-Chloro-4-(difluoromethyl)-5-fluoropyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(difluoromethyl)-5-fluoropyridine-3-carboxaldehyde

• Inchi： 1S/C7H3ClF3NO/c8-6-3(2-13)5(7(10)11)4(9)1-12-6/h1-2,7H
• InChI Key： MMMBVXQCNFCEQV-UHFFFAOYSA-N
• SMILES： ClC1C(C=O)=C(C(=CN=1)F)C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• XLogP3: 2
• Topological Polar Surface Area: 30

Additional information on 2-Chloro-4-(difluoromethyl)-5-fluoropyridine-3-carboxaldehyde

Comprehensive Overview of 2-Chloro-4-(difluoromethyl)-5-fluoropyridine-3-carboxaldehyde (CAS No. 1806978-55-1)

2-Chloro-4-(difluoromethyl)-5-fluoropyridine-3-carboxaldehyde (CAS No. 1806978-55-1) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and fluoropyridine moieties, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural features, including the chloro and aldehyde functional groups, make it a versatile building block for drug discovery and material science applications.

In recent years, the demand for fluorinated compounds like 2-Chloro-4-(difluoromethyl)-5-fluoropyridine-3-carboxaldehyde has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its potential applications in crop protection and pharmaceutical intermediates. The compound's ability to act as a precursor for heterocyclic synthesis aligns with the growing trend of developing eco-friendly agrochemicals and targeted therapies.

The synthesis of 2-Chloro-4-(difluoromethyl)-5-fluoropyridine-3-carboxaldehyde involves multi-step reactions, often starting from commercially available pyridine derivatives. Its CAS No. 1806978-55-1 is frequently searched in chemical databases, reflecting its relevance in medicinal chemistry and material science. The compound's fluorine atoms contribute to its lipophilicity, a property highly valued in the design of bioactive molecules.

One of the most discussed topics in the context of fluorinated pyridines is their role in sustainable agriculture. With increasing global focus on green chemistry, 2-Chloro-4-(difluoromethyl)-5-fluoropyridine-3-carboxaldehyde is being explored as a key intermediate for low-toxicity pesticides. Its structural adaptability allows for the development of compounds with reduced environmental impact, addressing the urgent need for eco-friendly agrochemicals.

In the pharmaceutical sector, CAS No. 1806978-55-1 is often associated with the synthesis of small-molecule inhibitors and API intermediates. The aldehyde group in this compound provides a reactive site for further functionalization, enabling the creation of diverse drug candidates. This aligns with the industry's shift toward precision medicine and targeted drug delivery systems.

Another area of interest is the compound's potential in material science, particularly in the development of advanced polymers and electronic materials. The fluoropyridine core offers unique electronic properties, making it suitable for applications in organic semiconductors and photovoltaic materials. Researchers are investigating its use in energy storage devices, leveraging its stability and conductivity.

From a commercial perspective, 2-Chloro-4-(difluoromethyl)-5-fluoropyridine-3-carboxaldehyde is available through specialized chemical suppliers catering to R&D laboratories and industrial manufacturers. Its pricing and availability are often influenced by the demand for fluorinated building blocks in the global market. Companies focusing on custom synthesis services frequently list this compound as part of their portfolio.

In conclusion, 2-Chloro-4-(difluoromethyl)-5-fluoropyridine-3-carboxaldehyde (CAS No. 1806978-55-1) represents a pivotal compound in modern chemical research. Its applications span pharmaceuticals, agrochemicals, and advanced materials, reflecting its versatility and importance. As the scientific community continues to explore fluorine chemistry, this compound is poised to play an even greater role in addressing contemporary challenges in healthcare and sustainability.